Cas no 2248378-77-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,3-benzothiazol-2-yl)methyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,3-benzothiazol-2-yl)methyl]benzoate
• CAS No: 2248378-77-8
• MF: C₂₃H₁₄N₂O₄S
• MW: 414.433264255524
• CID: 6593416
• PubChem ID: 165725170
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,3-benzothiazol-2-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523969
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,3-benzothiazol-2-yl)methyl]benzoate
• 2248378-77-8

• Inchi： 1S/C23H14N2O4S/c26-21-16-9-3-4-10-17(16)22(27)25(21)29-23(28)15-8-2-1-7-14(15)13-20-24-18-11-5-6-12-19(18)30-20/h1-12H,13H2
• InChI Key： HYOONAQLQXYHOY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC1=CC=CC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 414.06742811g/mol
• Monoisotopic Mass: 414.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,3-benzothiazol-2-yl)methyl]benzoate

Compound CAS No 2248378-77-8: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,3-benzothiazol-2-yl)methyl]benzoate

The compound with CAS No 2248378-77-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,3-benzothiazol-2-yl)methyl]benzoate, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of benzoates and features a complex molecular architecture that combines isoindole and benzothiazole moieties. The benzothiazole group is a well-known heterocyclic structure with applications in various fields due to its aromatic stability and potential for conjugation. The isoindole moiety adds further complexity, offering additional sites for functionalization and reactivity.

Recent studies have highlighted the importance of such compounds in the development of advanced materials. For instance, researchers have explored the use of benzothiazole-containing compounds in the synthesis of functional polymers and organic semiconductors. The presence of the isoindole group in this compound suggests potential applications in optoelectronic devices due to its ability to modulate electronic properties through conjugation. Furthermore, the benzoate ester functionality may facilitate self-assembling behaviors or serve as a reactive site for further chemical modifications.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1,3-benzothiazol-2-yl)methyl]benzoate involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the formation of the isoindole core through cyclization reactions, followed by the introduction of the benzothiazole substituent via nucleophilic aromatic substitution or coupling reactions. The final step involves esterification to introduce the benzoate group.

Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds within this molecule. These methods not only enhance yield but also improve the purity of the final product, which is critical for applications in high-performance materials.

In terms of applications, this compound exhibits promising properties for use in organic electronics. Its extended conjugation system allows for efficient charge transport properties, making it a candidate for components in light-emitting diodes (LEDs) or photovoltaic devices. Additionally, the presence of heterocyclic groups such as benzothiazole may enhance stability under thermal and photochemical conditions, which is essential for long-term device performance.

Research into similar compounds has also revealed their potential in biotechnology and medicine. For instance, derivatives of benzothiazoles are being investigated for their anti-inflammatory and anticancer properties. While this specific compound has not yet been extensively studied in these contexts, its structural features suggest that it could serve as a scaffold for drug development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoin dol - ilyl - [( ) ] - benzoate represents a significant advancement in organic chemistry. Its unique structure combines multiple functional groups that offer versatility in both synthetic approaches and potential applications. As research continues to uncover new properties and functionalities of this compound class , it is anticipated that this compound will play an increasingly important role in various scientific and industrial domains.